Cas no 491-38-3 (Chromone)

Chromone structure
Chromone structure
Product Name:Chromone
CAS No:491-38-3
MF:C9H6O2
MW:146.14274263382
MDL:MFCD00024064
CID:330532
PubChem ID:24851900
Update Time:2025-04-19

Chromone Chemical and Physical Properties

Names and Identifiers

    • 4H-Chromen-4-one
    • benzo-γ-pyrone
    • 1-BENZOPYRAN-4(4H)-ONE
    • 4H-1-Benzopyran-4-one
    • chromen-4-one
    • CHROMONE
    • 1,4-benopyrone
    • 1,4-benzopyrone
    • 1-Benzopyran-4-one
    • 4-Chromone
    • 4-oxo-4H-1-benzopyran
    • benzopyran-4-one
    • 2,3-Benzo-4-pyrone
    • Benzo-gama-pyrone
    • Benzo-gamma-pyrone
    • 4H-Benzo(b)pyran-4-one
    • OTAFHZMPRISVEM-UHFFFAOYSA-N
    • 20C556MJ76
    • 4-chromenone
    • Benz-g-pyrone
    • chromone, 12
    • Chromone, 99%
    • Benzo-.gamma.-pyrone
    • 3-dihydrochromen-4-one
    • 4H-Chromen-4-one #
    • MLS002473394
    • 5-1
    • Chromone
    • MDL: MFCD00024064
    • Inchi: 1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H
    • InChI Key: OTAFHZMPRISVEM-UHFFFAOYSA-N
    • SMILES: O1C=CC(C2C=CC=CC1=2)=O
    • BRN: 0114087

Computed Properties

  • Exact Mass: 146.03700
  • Monoisotopic Mass: 146.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.248
  • Melting Point: 55-60 °C (lit.)
  • Boiling Point: 239°C at 760 mmHg
  • Flash Point: 107 ºC
  • Refractive Index: 1.5100 (estimate)
  • PSA: 30.21000
  • LogP: 1.79300
  • Solubility: Slightly soluble in water, soluble in ethanol \ ether \ benzene \ chloroform

Chromone Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S36/37/39-S26
  • RTECS:GB7887000
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,2-8°C
  • Risk Phrases:R22

Chromone Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chromone Pricemore >>

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Chromone Production Method

Chromone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:491-38-3)Chromone
Order Number:A827660
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):258.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:491-38-3)Chromone
A827660
Purity:99%
Quantity:100g
Price ($):258.0
Email